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Compound of Interest

Compound Name: 5-Bromo-2-methylpyridine

Cat. No.: B113479

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 5-Bromo-2-
methylpyridine

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling of chemical reagents is paramount. This technical
guide provides a detailed overview of the Material Safety Data Sheet (MSDS) for 5-Bromo-2-
methylpyridine (CAS No: 3430-13-5), a common intermediate in organic synthesis. The
information is presented to be readily accessible and actionable for laboratory and
development environments.

Chemical Identification and Physical Properties

5-Bromo-2-methylpyridine, also known as 5-Bromo-2-picoline, is a substituted pyridine
derivative.[1][2] Its fundamental properties are summarized in the table below.
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Property Value Source

Molecular Formula CeHeBrN [2][3]

Molecular Weight 172.02 g/mol [2][3]

CAS Number 3430-13-5 [11[21[3114]

Appearance Off-whij[e to light yellow solid or 214
crystalline powder

Melting Point 32-36 °C (89.6 - 96.8 °F) [4]

Boiling Point ~182.7 °C at 760 mmHg

Density ~1.5 g/cm3

Flash Point 64.3 °C

Vapor Pressure

1.1+0.3 mmHg at 25°C

Hazard Identification and Classification

5-Bromo-2-methylpyridine is classified as a hazardous substance.[4] The GHS classifications
are summarized below, indicating that it can cause irritation and may be harmful if exposure
occurs.[3][4]
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Hazard Class Category GHS Code Description
Skin Causes skin irritation.
_ o 2 H315
Corrosion/Irritation [3114]
Serious Eye Causes serious eye
o 2A/12 H319 o
Damage/Eye Irritation irritation.[3][4]
Specific Target Organ ]
o ) May cause respiratory
Toxicity (Single 3 H335 T
irritation.[3][4]
Exposure)

Harmful if swallowed.

Acute Toxicity, Oral 4 H302
[31[4]
o Harmful in contact
Acute Toxicity, Dermal 4 H312 ) )
with skin.[3][4]
Acute Toxicity, Harmful if inhaled.[3]
_ 4 H332
Inhalation [4]

Signal Word: Warning[4]

Experimental Protocols

Detailed experimental methodologies for determining the physicochemical and toxicological
properties listed in the MSDS are not typically provided in the safety data sheets themselves.
These tests are conducted according to standardized protocols, such as those established by
the OECD (Organisation for Economic Co-operation and Development) or other regulatory
bodies. For instance, flash point is often determined using methods like the Pensky-Martens
closed-cup test (ASTM D93) or Cleveland open-cup method (ASTM D92). Toxicological data is
obtained through standardized animal studies following specific OECD guidelines for acute
toxicity (e.g., OECD 401, 402, 403).

Safe Handling and Storage Workflow

Proper handling and storage are crucial to minimize risk. The logical workflow for handling and
storing 5-Bromo-2-methylpyridine is outlined below.
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Preparation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(Fume Hood)

Handle with Care
Avoid dust/vapor generation

Avoid Contact
(Skin, Eyes, Clothing)

No Eating, Drinking, or Smoking

4 N

Storage
Y

[Store in a Cool, Dry, Well-Ventilated Areza

i

[Keep Container Tightly Closedj

i

[Away from Incompatible Materialsj
- J
\

4 Post-Handling

Wash Hands Thoroughly After Handling

Decontaminate Work Surfaces

Click to download full resolution via product page

- J

Caption: Workflow for the safe handling and storage of 5-Bromo-2-methylpyridine.
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First-Aid Measures for Exposure

In the event of accidental exposure, immediate and appropriate first-aid is critical. The following
decision tree outlines the recommended steps.

‘ Exposure Event

Inhalation L Skin Contact ¢ L Eye Contact ¢ Ingestion

Move to Fresh Air Remove Contaminated Clothing Rinse Cautiously with Water for Several Minutes @
If breathing is difficult, give oxygen If not breathing, give artificial respiration Wash Skin with Soap and Water Remove Contact Lenses, if present and easy to do Do NOT Induce Vomiting

Seek Immediate Medical Attention Ef irritation persists, seek medical attenﬁora Seek Immediate Medical Attention

Continue Rinsing

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: Decision tree for first-aid procedures following exposure.

Fire-Fighting and Spill Response

In case of a fire involving 5-Bromo-2-methylpyridine, or an accidental spill, a structured
response is necessary to ensure safety and minimize environmental contamination.

Fire-Fighting Measures

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b113479?utm_src=pdf-body-img
https://www.benchchem.com/product/b113479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[5][6]

o Specific Hazards: Combustion may produce hazardous fumes, including carbon oxides,
nitrogen oxides, and hydrogen bromide.[6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures Workflow

The following diagram illustrates the logical steps to take in the event of a spill.
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Accidental Spill Occurs

(Evacuate Personnel to a Safe Areza

(Ensure Adequate VentilatiorD

Wear Full Protective Equipment
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Collect Spilled Material
(Sweep or shovel into a suitable container)

Dispose of Waste
(According to local regulations)

Y
(Clean and Decontaminate the AreaD

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill.
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This technical guide is intended to provide a comprehensive overview of the material safety
data for 5-Bromo-2-methylpyridine. Always refer to the most current and complete Safety
Data Sheet provided by your chemical supplier before handling this or any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Bromo-2-methylpyridine - Safety Data Sheet [chemicalbook.com]

2. chemimpex.com [chemimpex.com]

3. 5-Bromo-2-methylpyridine | C6H6BrN | CID 1201020 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. fishersci.com [fishersci.com]

5. spectrumchemical.com [spectrumchemical.com]

6. jubilantingrevia.com [jubilantingrevia.com]

To cite this document: BenchChem. [5-Bromo-2-methylpyridine material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113479#5-bromo-2-methylpyridine-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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